1-(4-Methoxynaphthalene-1-carbonyl)piperidine-3-carboxylic acid

• IUPAC Name: 1-(4-methoxynaphthalene-1-carbonyl)piperidine-3-carboxylic acid
• InChI: InChI=1S/C18H19NO4/c1-23-16-9-8-15(13-6-2-3-7-14(13)16)17(20)19-10-4-5-12(11-19)18(21)22/h2-3,6-9,12H,4-5,10-11H2,1H3,(H,21,22)
• InChI Key: ZWWSLGSGAWJFSX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C2=CC=CC=C21)C(=O)N3CCCC(C3)C(=O)O
• Molecular Formula: C18H19NO4
• Molecular Weight: 313.3 g/mol
• Solubility: >47 [ug/mL] (The mean of the results at pH 7.4)

Description

1-(4-Methoxynaphthalene-1-carbonyl)piperidine-3-carboxylic acid is a chemical compound with the CAS Number: 875160-47-7. It has a molecular weight of 313.35. The IUPAC name for this compound is 1-(4-methoxy-1-naphthoyl)-3-piperidinecarboxylic acid. It is stored at room temperature and is available in powder form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C18H19NO4/c1-23-16-9-8-15 (13-6-2-3-7-14 (13)16)17 (20)19-10-4-5-12 (11-19)18 (21)22/h2-3,6-9,12H,4-5,10-11H2,1H3, (H,21,22). This indicates that the compound contains 18 carbon atoms, 19 hydrogen atoms, 1 nitrogen atom, and 4 oxygen atoms.

Physical And Chemical Properties Analysis

This compound is a powder at room temperature. It has a molecular weight of 313.35.

Scientific Research Applications

Crystal Structures and Magnetic Properties of Metal–Organic Materials

Research on metal–organic hybrid materials using carboxylate-based ligands demonstrates the synthesis of three-dimensional coordination polymers with Co(II) salts. These compounds exhibit ferromagnetic behavior, suggesting applications in magnetic materials and devices (Ahmad et al., 2012).

Antimicrobial Activity of Naphthalene Derivatives

A study on the synthesis of a pyran derivative from 7-methoxynaphthalen-2-ol under microwave irradiation revealed significant antimicrobial activities. This suggests potential applications in developing new antimicrobial agents (Okasha et al., 2022).

Coordination Polymers for Magnetic Studies

Further exploration into coordination polymers with Co(II) and Mn(II) ions using an ether-bridged tricarboxylic acid ligand highlighted their unique magnetic properties. Such studies pave the way for applications in magnetic materials and spintronics (Ahmad et al., 2012).

Synthesis and Characterization of Alkoxycarbonylpiperidines

Alkoxycarbonylpiperidines were explored as N-nucleophiles in palladium-catalyzed aminocarbonylation, indicating their utility in synthetic organic chemistry and potential pharmaceutical applications (Takács et al., 2014).

Oxidation of Primary Alcohols to Carboxylic Acids

Research on the oxidation of primary alcohols to carboxylic acids using sodium chlorite catalyzed by TEMPO and bleach highlights the method's efficiency and potential applications in organic synthesis and industrial processes (Zhao et al., 2005).

Safety and Hazards

The compound has been classified with the GHS07 pictogram. The hazard statements associated with it are H302, H315, H319, and H335. These indicate that the compound may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation. The precautionary statements associated with the compound include recommendations to avoid breathing dust/fume/gas/mist/vapors/spray, wash thoroughly after handling, and wear protective gloves/protective clothing/eye protection/face protection.